Trans-4-(pyridin-2-yloxy)cyclohexanamine

• IUPAC Name: 4-pyridin-2-yloxycyclohexan-1-amine
• InChI: InChI=1S/C11H16N2O/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-3,8-10H,4-7,12H2
• InChI Key: RZFKTWPBPUOGIS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)OC2=CC=CC=N2
• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol

Description

“Trans-4-(pyridin-2-yloxy)cyclohexanamine” is a cyclohexanamine derivative with a pyridin-2-yloxy group at the 4-position. Cyclohexanamine is a six-membered ring structure (cyclohexane) with an amine (-NH2) functional group. The “trans” notation indicates the relative orientation of substituents in the cyclohexane ring.

Molecular Structure Analysis

The molecular structure would be based on a cyclohexane ring, which is a six-membered ring with two substituents: an amine group (-NH2) and a pyridin-2-yloxy group. The “trans” configuration suggests these two groups are on opposite sides of the cyclohexane ring.

Chemical Reactions Analysis

As an amine, this compound could participate in typical amine reactions, such as acid-base reactions. The pyridine ring could potentially undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure and functional groups of the compound. Amines typically have higher boiling points than similar-sized molecules due to hydrogen bonding.

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to define a mechanism of action for this compound.

Safety and Hazards

The safety and hazards would depend on the specific compound. Generally, amines can be irritants and should be handled with appropriate safety measures.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. It could be interesting to investigate its behavior in biological systems or its potential use in materials science.